2-[4-(1H-benzimidazol-2-yl)phenyl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[4-(1H-benzimidazol-2-yl)phenyl]isoindole-1,3-dione
• InChI: InChI=1S/C21H13N3O2/c25-20-15-5-1-2-6-16(15)21(26)24(20)14-11-9-13(10-12-14)19-22-17-7-3-4-8-18(17)23-19/h1-12H,(H,22,23)
• InChI Key: NHOPRLYJCODXJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C21H13N3O2
• DSSTOX Substance ID: DTXSID10328126
• Molecular Weight: 339.3 g/mol
• CAS No.: 20631-41-8

Description

Benzimidazoles are one of the important heterocyclic templates for the intensive investigation in chemical sciences due to their well-known applications and interesting biological activity profile. They are found in several molecules with a wide range of biological activities representing several important classes in drug discovery.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the reaction of o-phenylenediamine with carboxylic acids in the presence of a strong dehydrating agent. The reaction of the obtained aldehyde with thiosemicarbazide in ethanol at reflux temperature yielded 2-({4-[(1H-benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1.

Molecular Structure Analysis

The benzimidazole core is planar and in the crystal, it is arranged in parallel planes, stabilized by π-π interactions and the hydrogen bonds.

Chemical Reactions Analysis

Benzimidazoles can undergo a variety of chemical reactions, including nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

Benzimidazoles are typically white or colorless solids that are highly soluble in water and other polar solvents.

Mechanism of Action

While the mechanism of action can vary depending on the specific compound and its biological target, benzimidazoles often interact with proteins and enzymes due to their ability to form hydrogen bonds.

Safety and Hazards

Like all chemicals, benzimidazoles should be handled with care. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Benzimidazoles have been extensively utilized as a drug scaffold in medicinal chemistry, and research into new benzimidazole derivatives and their potential applications is ongoing.